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Compound of Interest

3-Phenylpropyl 3-
Compound Name:
hydroxybenzoate

Cat. No. B3157858

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Phenylpropyl 3-hydroxybenzoate is a novel compound with potential applications as a
preservative in cosmetic and personal care products. Structurally, it is an ester of 3-
hydroxybenzoic acid and 3-phenylpropanol. This molecule combines the known antimicrobial
properties of hydroxybenzoic acid derivatives with the potential for enhanced efficacy and a
favorable safety profile.[1][2] The presence of the phenylpropyl group may enhance its lipid
solubility, potentially improving its interaction with microbial cell membranes. This document
provides detailed application notes and experimental protocols for evaluating the efficacy of 3-
Phenylpropyl 3-hydroxybenzoate as a cosmetic preservative.

Physicochemical Properties (Predicted)
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Property Value Source

Molecular Formula C16H1603 Inferred

Molecular Weight 256.29 g/mol Inferred

Appearance WTic;e to off-white crystalline Predicted
soli

Predicted to be soluble in
Solubility organic solvents and oils, with Inferred

low water solubility.

Antimicrobial Efficacy (Hypothetical Data for
lllustrative Purposes)

While specific minimum inhibitory concentration (MIC) data for 3-Phenylpropyl 3-
hydroxybenzoate is not yet publicly available, the following table presents hypothetical MIC
values based on published data for other 3-hydroxybenzoic acid esters.[3] It is established that
the antimicrobial activity of phenolic acid esters tends to increase with the length of the alkyl
chain.[3]

Table 1: Hypothetical Minimum Inhibitory Concentrations (MICs) of 3-Phenylpropyl 3-
hydroxybenzoate against Common Cosmetic Spoilage Microorganisms.

Microorganism Strain (ATCC) Hypothetical MIC (pg/mL)
Staphylococcus aureus 6538 100 - 200

Escherichia coli 8739 200 - 400

Pseudomonas aeruginosa 9027 400 - 800

Candida albicans 10231 50 - 150

Aspergillus brasiliensis 16404 100 - 250

Note: These values are illustrative and require experimental validation.
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Mechanism of Action (Proposed)

The antimicrobial mechanism of 3-Phenylpropyl 3-hydroxybenzoate is likely multifaceted,
targeting key cellular processes in microorganisms.
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Prepare stock solution of
3-Phenylpropyl 3-hydroxybenzoate

l

Perform serial dilutions in a
96-well microtiter plate

l

Inoculate wells with a standardized
microbial suspension

l

Incubate at the appropriate
temperature and duration

l

Read results visually or with a
microplate reader

:

Determine MIC as the lowest concentration
with no visible growth
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Prepare cosmetic formulation with
3-Phenylpropyl 3-hydroxybenzoate

:

Dispense product into 5 sterile containers

:

Inoculate each container with a
specific microorganism

;

Sample at Time 0 to determine
initial microbial count

;

Incubate at room temperature for 28 days

:

Sample at 7, 14, and 28 days

;

Enumerate surviving microorganisms

:

Evaluate log reduction against
1ISO 11930 criteria

:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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